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Compound of Interest

Compound Name: Enteromycin

Cat. No.: B14764351 Get Quote

Disclaimer: The information provided in this document is intended for researchers, scientists,

and drug development professionals. It is a compilation of publicly available data and is not

exhaustive. For any clinical or therapeutic application, please consult with qualified

professionals and refer to regulatory guidelines.

Introduction
The term "enteromycin" has been associated with distinct antimicrobial agents, leading to

potential confusion in scientific literature. This technical guide aims to delineate the safety and

toxicity profiles of two separate entities: Enteromycin, a specific antibiotic compound identified

by CAS number 3552-16-7, and Enterocins, a class of bacteriocins produced by Enterococcus

species. Due to significant differences in their chemical nature, origin, and mechanism of

action, their safety and toxicity profiles are addressed separately.

Part 1: Enteromycin (CAS 3552-16-7)
Enteromycin is an antibiotic substance isolated from Streptomyces albireticuli.[1][2] Its

chemical name is 3-[[(Methyl-aci-nitro)acetyl]amino]-2-propenoic acid.[1] It has demonstrated

activity against both Gram-positive and Gram-negative bacteria.[2][3]

Acute Toxicity
Limited quantitative data is available regarding the acute toxicity of enteromycin. The primary

available metric is the median lethal dose (LD50) from a study in mice.
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Table 1: Acute Toxicity of Enteromycin (CAS 3552-16-7)

Test Type
Route of
Exposure

Species Dose
Toxic
Effects

Reference

LD50
Intraperitonea

l
Mouse 14 mg/kg

Details not

reported

other than

lethal dose

value.

[4]

Genotoxicity, Sub-chronic, and Chronic Toxicity
There is a notable lack of publicly available data on the genotoxicity, sub-chronic, and chronic

toxicity of enteromycin (CAS 3552-16-7). Further studies are required to establish a

comprehensive safety profile.

Pharmacokinetics
No detailed information on the pharmacokinetics (absorption, distribution, metabolism, and

excretion) of enteromycin (CAS 3552-16-7) is readily available in the public domain.

Mechanism of Action
While the precise molecular target of enteromycin (CAS 3552-16-7) is not definitively

elucidated in the available literature, it is classified as a protein synthesis inhibitor.[5][6] The

general mechanism for this class of antibiotics involves interference with the bacterial

ribosome, thereby halting the production of essential proteins and leading to bacterial growth

inhibition or death.
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Start

Select initial dose based on preliminary data

Administer dose to a single mouse via intraperitoneal injection

Observe for mortality/morbidity over 24 hours

Animal survives?

Increase dose for the next animal

Yes

Decrease dose for the next animal

No

Continue with additional animals until stopping criteria are met

Calculate LD50 using statistical methods (e.g., Probit analysis)

End
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Count the number of revertant colonies
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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